Cas no 2138334-27-5 (Isoquinoline, 6-fluoro-3-(trifluoromethyl)-)

• Product Name: Isoquinoline, 6-fluoro-3-(trifluoromethyl)-
• CAS No: 2138334-27-5
• MF: C₁₀H₅F₄N
• MW: 215.14701628685
• CID: 5261092
• Update Time: 2025-07-18

Isoquinoline, 6-fluoro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 6-fluoro-3-(trifluoromethyl)-

• Inchi： 1S/C10H5F4N/c11-8-2-1-6-5-15-9(10(12,13)14)4-7(6)3-8/h1-5H
• InChI Key： XMLJZXATRKQMIV-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(F)C=C2)C=C(C(F)(F)F)N=1

Additional information on Isoquinoline, 6-fluoro-3-(trifluoromethyl)-

Isoquinoline, 6-fluoro-3-(trifluoromethyl)- (CAS No. 2138334-27-5): A Comprehensive Overview in Modern Chemical Biology

Isoquinoline, 6-fluoro-3-(trifluoromethyl)-, identified by the CAS number 2138334-27-5, is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the broader class of isoquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of both fluoro and trifluoromethyl substituents in its molecular structure imparts unique physicochemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of Isoquinoline, 6-fluoro-3-(trifluoromethyl)- make it particularly interesting for medicinal chemists. The fluorine atom at the 6-position and the trifluoromethyl group at the 3-position contribute to its lipophilicity and metabolic stability, which are critical factors in drug design. These modifications enhance the compound's interaction with biological targets, potentially improving its efficacy and selectivity. Furthermore, the electron-withdrawing nature of these substituents can influence the electronic properties of the molecule, affecting its reactivity and binding affinity.

In recent years, there has been a growing interest in isoquinoline derivatives as pharmacophores due to their demonstrated ability to modulate various biological pathways. Studies have shown that compounds with similar structural motifs exhibit activities ranging from anti-inflammatory to anticancer effects. The fluorinated isoquinolines, in particular, have been investigated for their potential in oncology. Research indicates that these derivatives can interfere with key signaling pathways involved in tumor growth and progression, making them promising candidates for further development.

The synthesis of Isoquinoline, 6-fluoro-3-(trifluoromethyl)- involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine and trifluoromethyl groups requires precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to construct the desired framework efficiently. These synthetic strategies not only showcase the versatility of current chemical methodologies but also underscore the importance of innovation in drug discovery.

One of the most compelling aspects of studying Isoquinoline, 6-fluoro-3-(trifluoromethyl)- is its potential as a tool compound for mechanistic investigations. By leveraging computational chemistry and spectroscopic techniques, researchers can gain insights into how these modifications influence molecular interactions. For instance, quantum mechanical calculations have been used to model the binding affinities of this compound to various protein targets. Such studies provide a deeper understanding of structure-activity relationships (SARs), guiding the optimization of lead compounds.

The pharmacokinetic properties of Isoquinoline, 6-fluoro-3-(trifluoromethyl)- are also subjects of intense scrutiny. Fluorinated aromatic compounds often exhibit enhanced bioavailability due to their improved solubility in lipids and resistance to metabolic degradation. Preclinical studies have demonstrated that this derivative maintains its integrity throughout biological systems, suggesting its suitability for systemic administration. Additionally, pharmacokinetic modeling helps predict how changes in molecular structure might affect absorption, distribution, metabolism, excretion (ADME) profiles.

In conclusion, Isoquinoline, 6-fluoro-3-(trifluoromethyl)- (CAS No. 2138334-27-5) represents a fascinating example of how structural modifications can tailor biological activity. Its unique combination of fluorine and trifluoromethyl substituents makes it a compelling scaffold for drug development. Ongoing research continues to uncover new therapeutic potentials and synthetic strategies related to this compound. As our understanding of chemical biology evolves, it is likely that derivatives like this will play an increasingly important role in addressing complex diseases.